9-(1,3-benzodioxol-5-yl)-2-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
Overview
Description
The compound “3-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)acrylonitrile” is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich . It has a linear formula of C17H13NO3 .
Molecular Structure Analysis
The molecular structure of “3-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)acrylonitrile” is C17H13NO3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(1,3-Benzodioxol-5-yl)-2-(4-methoxyphenyl)acrylonitrile” are not well-documented .
Scientific Research Applications
Synthesis and Biological Activity
- The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, has been explored. These compounds have shown significant anti-inflammatory and analgesic properties, indicating their potential as COX-1/COX-2 inhibitors (Abu‐Hashem et al., 2020).
Antimicrobial and Antituberculosis Agents
- Research into the synthesis of 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines has identified compounds with high antimycobacterial activity, particularly those carrying electron-donating substituents on the phenyl ring. This highlights their potential as antituberculosis drugs with low toxicity against mammalian cells and efficacy within macrophages (Bakkestuen et al., 2005).
Antiviral and Antitumor Applications
- The development of acyclic nucleotide analogues from 6-(aminomethyl)purines and purine-6-carboxamidines has been reported, showing moderate activity against herpes simplex virus type 1, varicella-zoster virus, and Moloney murine sarcoma virus. This suggests their potential utility in antiviral therapies (Hocek et al., 1996).
Analgesic Properties
- The synthesis and evaluation of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester, or amide moieties have revealed significant analgesic and anti-inflammatory effects. Some compounds were found to be more active than acetylsalicylic acid, indicating their potential as new analgesic agents (Zygmunt et al., 2015).
Safety and Hazards
properties
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-2-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N5O5/c1-28-12-5-2-10(3-6-12)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)11-4-7-13-14(8-11)30-9-29-13/h2-8H,9H2,1H3,(H2,21,26)(H,23,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POYOCOJDSIEAOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N5O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(1,3-benzodioxol-5-yl)-2-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B2560526.png)
![N-benzyl-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/structure/B2560528.png)
![2-Methyl-2,7-diazaspiro[4.5]decan-3-one hydrochloride](/img/structure/B2560530.png)
![Benzo[b]thiophen-2-yl(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone](/img/structure/B2560535.png)
![4-Chloro-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidine](/img/structure/B2560538.png)
![(Z)-2-Cyano-3-[3,5-dichloro-4-[(2-chlorophenyl)methoxy]phenyl]-N-(2-methoxy-4-nitrophenyl)prop-2-enamide](/img/structure/B2560542.png)
